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Compound of Interest

Compound Name: ATX-002

cat. No.: B10854682

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the storage, handling,
and application of ATX-002, an ionizable cationic lipid designed for the efficient delivery of RNA
therapeutics.

Introduction to ATX-002

ATX-002 is a novel ionizable cationic lipid that is a key component of the LUNAR® lipid
nanoparticle (LNP) delivery platform. Its unique chemical structure allows for the effective
encapsulation of RNA molecules, such as siRNA and mRNA, into lipid nanopatrticles. At an
acidic pH, ATX-002 is protonated and positively charged, facilitating the electrostatic binding of
negatively charged RNA. Upon entering a cell and encountering the acidic environment of the
endosome, ATX-002 becomes protonated again, which is thought to disrupt the endosomal
membrane and release the RNA payload into the cytoplasm[1]. This mechanism of action
makes ATX-002 a valuable tool for in vivo gene silencing and protein expression applications.

Storage and Handling Conditions

Proper storage and handling of ATX-002 are critical to maintain its stability and performance.
Below are the recommended conditions based on manufacturer guidelines.

Quantitative Storage Recommendations
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Form Storage Temperature Shelf Life
Pure Form (Oil) -20°C 3 years
4°C 2 years

In Solvent (e.g., DMSO) -80°C 6 months
-20°C 1 month

It is recommended to aliquot the solution upon preparation to avoid multiple freeze-thaw cycles.

Handling Guidelines

o Appearance: ATX-002 is a light yellow to yellow oil.

e Solubility: It is soluble in dimethyl sulfoxide (DMSO) at a concentration of 25 mg/mL, which
may require warming and sonication to fully dissolve.

» Hygroscopicity: DMSO is hygroscopic. For optimal results, use freshly opened DMSO for
preparing ATX-002 solutions.

» Shipping: ATX-002 is typically shipped at room temperature in the continental United States;
shipping conditions may vary for other locations.

Mechanism of Action: Cellular Uptake and
Endosomal Escape

The following diagram illustrates the proposed mechanism by which ATX-002-containing lipid
nanoparticles deliver their RNA cargo into the cytoplasm of a target cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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